(Z)-(Ethyl N-{[4-cyclohexyl-3-(trifluoromethyl)phenyl]methoxy}ethanecarboximidate)

• IUPAC Name: ethyl N-[[4-cyclohexyl-3-(trifluoromethyl)phenyl]methoxy]ethanimidate
• InChI: InChI=1S/C18H24F3NO2/c1-3-23-13(2)22-24-12-14-9-10-16(15-7-5-4-6-8-15)17(11-14)18(19,20)21/h9-11,15H,3-8,12H2,1-2H3
• InChI Key: WOUZBNWNCNNUOH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=NOCC1=CC(=C(C=C1)C2CCCCC2)C(F)(F)F)C
• Molecular Formula: C18H24F3NO2
• Molecular Weight: 343.4 g/mol

Description

(Z)-(Ethyl N-{[4-cyclohexyl-3-(trifluoromethyl)phenyl]methoxy}ethanecarboximidate) is a useful research compound. Its molecular formula is C18H24F3NO2 and its molecular weight is 343.4 g/mol. The purity is usually 95%.
The exact mass of the compound (Z)-(Ethyl N-{[4-cyclohexyl-3-(trifluoromethyl)phenyl]methoxy}ethanecarboximidate) is 343.17591349 g/mol and the complexity rating of the compound is 406. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Chemical Synthesis and Characterization

Compounds with complex structures, including those with ethyl, cyclohexyl, and trifluoromethyl groups, are often subjects of chemical synthesis and structural characterization studies. For instance, the study on ethyl 1-(2-(hydroxyimino)-2-phenylethyl)-3-phenyl-1H-pyrazole-5-carboxylate provides detailed insights into its crystal structure and molecular interactions (Zhou et al., 2017). Such research is foundational for understanding the chemical and physical properties of novel compounds.

Potential Therapeutic Applications

Various compounds with similar structural features are explored for their therapeutic potentials, such as in antiviral and antimicrobial activities. Although the specific research on "(Z)-(Ethyl N-{[4-cyclohexyl-3-(trifluoromethyl)phenyl]methoxy}ethanecarboximidate)" might not be available, related compounds have been studied for their biological activities. For example, the synthesis and pharmacological investigation of certain ethanone analogs demonstrated potent antimicrobial and hydrogen peroxide scavenging agents, indicating the potential for therapeutic use (Malhotra et al., 2013).

Advanced Material Science

The development of new materials, including polymers and coordination complexes, often involves compounds with intricate organic structures. Research on dimeric zinc complexes for asymmetric alternating copolymerization of cyclohexene oxide and CO2 illustrates the application of complex organic molecules in creating new materials with specific properties (Nakano et al., 2003).

Chemical Sensors and Fluorescence Studies

Compounds with specific functional groups are utilized in the development of chemical sensors and for studying fluorescence properties. The preparation of fluoroionophores based on diamine-salicylaldehyde derivatives is an example where such compounds are explored for their ability to interact with metal cations, showing potential applications in detecting and quantifying metal ions in various environments (Hong et al., 2012).